ZIF-67-derived CuCo2S4@CoS2 as an efficient bifunctional electrocatalyst for overall water splitting†
New Journal of Chemistry Pub Date: 2023-10-13 DOI: 10.1039/D3NJ03759B
Abstract
Non-precious metal sulfide bifunctional electrocatalysts with high efficiency for both the hydrogen evolution reaction (HER) and oxygen evolution reaction (OER) hold great promises in the overall water splitting field. In this study, a hybrid bifunctional catalyst CuCo2S4@CoS2 was fabricated by synthesizing CuCo2S4 with ZIF-67 as a template and externally modified with CoS2. The CuCo2S4@CoS2 catalyst exhibited improved alkaline oxygen evolution and hydrogen evolution activities with the overpotentials of 261 mV@10 mA cm−2 and 153 mV@10 mA cm−2, respectively. The three-dimensional interconnected nanosheet stacked structure, high conductivity of CuCo2S4, and strong interfacial interactions endowed the hybrid CuCo2S4@CoS2 catalyst with enhanced HER and OER performance due to rich electrocatalytic active sites, fast diffusion pathways for reactants and intermediates, and reduced kinetic barriers. An electrolytic cell using CuCo2S4@CoS2 as both cathode and anode required a cell voltage of 1.61 V, along with good long-term stability, to deliver a current of 10 mA cm−2, suggesting a promising bifunctional electrocatalyst for overall water splitting.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 16679-94-0
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CAS no.: 12025-32-0
